Cas no 1597208-66-6 (2-Propen-1-one, 1-(2-methyl-2-piperidinyl)-)

• Product Name: 2-Propen-1-one, 1-(2-methyl-2-piperidinyl)-
• CAS No: 1597208-66-6
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 5920078
• PubChem ID: 116614067
• Update Time: 2025-10-30

2-Propen-1-one, 1-(2-methyl-2-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2-methyl-2-piperidinyl)-
• 1597208-66-6
• EN300-795351
• 1-(2-Methylpiperidin-2-yl)prop-2-en-1-one

• Inchi： 1S/C9H15NO/c1-3-8(11)9(2)6-4-5-7-10-9/h3,10H,1,4-7H2,2H3
• InChI Key： NCOWXGUXMVSFBO-UHFFFAOYSA-N
• SMILES： C(C1(C)CCCCN1)(=O)C=C

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.935±0.06 g/cm3(Predicted)
• Boiling Point: 235.9±33.0 °C(Predicted)
• pka: 8.25±0.10(Predicted)

Additional information on 2-Propen-1-one, 1-(2-methyl-2-piperidinyl)-

Research Brief on 2-Propen-1-one, 1-(2-methyl-2-piperidinyl)- (CAS: 1597208-66-6) in Chemical Biology and Pharmaceutical Applications

The compound 2-Propen-1-one, 1-(2-methyl-2-piperidinyl)- (CAS: 1597208-66-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and applications in drug discovery and development.

Recent studies have highlighted the role of 2-Propen-1-one, 1-(2-methyl-2-piperidinyl)- as a key intermediate in the synthesis of biologically active molecules. Its α,β-unsaturated carbonyl moiety makes it a versatile scaffold for Michael addition reactions, which are pivotal in the construction of complex pharmacophores. Researchers have successfully utilized this compound in the development of novel kinase inhibitors, demonstrating its potential in targeting cancer-related signaling pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a building block for the synthesis of selective JAK3 inhibitors. The study reported that derivatives of 2-Propen-1-one, 1-(2-methyl-2-piperidinyl)- exhibited nanomolar potency against JAK3, with excellent selectivity over other JAK isoforms. This finding underscores its potential in the treatment of autoimmune diseases and hematologic malignancies.

Another area of interest is the compound's application in neurodegenerative disease research. A recent preprint on bioRxiv detailed its use in the design of small molecules targeting tau protein aggregation, a hallmark of Alzheimer's disease. The researchers observed that certain derivatives could effectively disrupt tau fibril formation in vitro, suggesting a promising avenue for further investigation.

From a synthetic chemistry perspective, advances in the preparation of 2-Propen-1-one, 1-(2-methyl-2-piperidinyl)- have been reported. A 2022 patent application (WO2022156789) disclosed an improved catalytic asymmetric synthesis method that achieves higher yields and enantiomeric purity compared to traditional approaches. This development is particularly significant for the production of chiral drug candidates.

Pharmacokinetic studies of this compound class have revealed favorable drug-like properties, including moderate plasma protein binding and good blood-brain barrier permeability. These characteristics make it an attractive scaffold for central nervous system (CNS) drug development. However, researchers note that further optimization may be required to address metabolic stability issues observed in some derivatives.

In conclusion, 2-Propen-1-one, 1-(2-methyl-2-piperidinyl)- (CAS: 1597208-66-6) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its versatility as a synthetic intermediate and promising biological activities position it as a compound of continued interest in pharmaceutical research. Future studies should focus on expanding its therapeutic applications and addressing current limitations in drug development pipelines.